2-[2-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-oxoethyl]-6-(2-fluoro-4-methoxyphenyl)pyridazin-3(2H)-one

Specification

• Molecular Formula: C23H20FN3O4
• Molecular Weight: 421.4 g/mol
• IUPAC Name: 2-[2-(1-acetyl-2,3-dihydroindol-5-yl)-2-oxoethyl]-6-(2-fluoro-4-methoxyphenyl)pyridazin-3-one
• Standard InChI: InChI=1S/C23H20FN3O4/c1-14(28)26-10-9-15-11-16(3-7-21(15)26)22(29)13-27-23(30)8-6-20(25-27)18-5-4-17(31-2)12-19(18)24/h3-8,11-12H,9-10,13H2,1-2H3
• Standard InChI Key: UICZLMCCGWRJLJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C1C=CC(=C2)C(=O)CN3C(=O)C=CC(=N3)C4=C(C=C(C=C4)OC)F

Introduction

2-[2-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-oxoethyl]-6-(2-fluoro-4-methoxyphenyl)pyridazin-3(2H)-one is a complex organic compound belonging to the class of pyridazinone derivatives. These compounds are known for their diverse biological activities, particularly in medicinal chemistry. The specific structure of this compound suggests potential interactions with biological targets, particularly in the realm of enzyme inhibition.

Synthesis

The synthesis of 2-[2-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-oxoethyl]-6-(2-fluoro-4-methoxyphenyl)pyridazin-3(2H)-one typically involves several steps, requiring careful control of reaction conditions and purification steps to yield the desired compound efficiently. The specific synthetic route may vary depending on the starting materials and desired intermediates.

Potential Applications

Given its structure and class, this compound may have potential applications in pharmacological research, particularly as an inhibitor of various enzymes and receptors. Pyridazinone derivatives are known for their diverse biological activities, which could make this compound useful in developing new therapeutic agents.